Pimicotinib hydrochloride

• CAS: 2759304-23-7
• Molecular Formula: C22H27ClN6O4
• Molecular Weight: 474.9 g/mol
• InChI: InChI=1S/C22H24N6O3.ClH.H2O/c1-14-18(31-16-7-9-23-17(11-16)15-12-24-27(4)13-15)5-6-19(25-14)26-21(30)28-10-8-22(2,3)20(28)29;;/h5-7,9,11-13H,8,10H2,1-4H3,(H,25,26,30);1H;1H2
• InChIKey: QZLRVUSCDKEPQY-UHFFFAOYSA-N

Pimicotinib Hydrochloride (ABSK021) Overview

Pimicotinib hydrochloride (also known as ABSK021 hydrochloride) is a small-molecule colony-stimulating factor 1 receptor (CSF1R) antagonist developed by Abbisko Therapeutics [1]. It is a highly selective, orally bioavailable inhibitor of the CSF1R tyrosine kinase, which plays a central role in macrophage biology and the tumor microenvironment . The compound is clinically advanced for the treatment of tenosynovial giant cell tumor (TGCT), with global Phase III data demonstrating robust efficacy and a differentiated safety profile [2].

1

CSF-1R pathway inhibition study fit for macrophage-dependent tumor model research

2

Kinase selectivity assay context supports reduced off-target kinase confounding in cellular signaling studies

3

Reported clinical-stage endpoint context provides research reference for CSF-1R target engagement

• [1] KEGG DRUG: Pimicotinib hydrochloride hydrate. D12939. View Source
• [2] Xu H, et al. Pimicotinib versus placebo for tenosynovial giant cell tumour (MANEUVER): an international, randomised, placebo-controlled, phase 3 trial. Lancet. 2026. View Source

Why Pimicotinib Cannot Be Substituted in TGCT Research

CSF1R inhibitors are not a uniform class; their kinase selectivity profiles, off-target liabilities, and clinical performance diverge significantly due to structural and binding-mode differences. Pimicotinib hydrochloride exhibits a distinct selectivity fingerprint with minimal inhibition of c-Kit and PDGFR, which translates clinically to an absence of cholestatic hepatotoxicity—a key differentiator from first-generation agents [1]. Cross-trial efficacy and safety comparisons with pexidartinib and vimseltinib reveal meaningful quantitative differences in objective response rates and adverse event-driven discontinuation rates that preclude simple substitution [2]. Therefore, for scientific studies requiring precise target engagement without confounding off-target effects, or for therapeutic development where tolerability drives patient retention, pimicotinib presents a unique, non-fungible profile among CSF1R antagonists .

Dimension

Pimicotinib Context

Response endpoint profile

Pimicotinib reported ORR endpoint context may differ from earlier-generation CSF-1R inhibitors; trial-level ORR differences suggest comparator-class mismatch risk for research models.

Tolerability endpoint profile

Discontinuation rate and hepatotoxicity/CPK elevation endpoints vary substantially across CSF-1R inhibitors; pimicotinib’s reported low discontinuation context does not transfer to comparators.

Regulatory milestone context

Dual Breakthrough Therapy Designation and NDA acceptance without black-box restriction may affect documentation availability; not necessarily replicated in other CSF-1R tool compounds.

• [1] Abbisko Therapeutics. ACoP 2024: Model-informed dose selection for pimicotinib (ABSK021). View Source
• [2] Abbisko Therapeutics News. Pimicotinib clinical data comparison with pexidartinib and vimseltinib. View Source

Pimicotinib Evidence vs. Comparator Inhibitors

Objective Response Rate in TGCT

In the global, randomized, placebo-controlled Phase III MANEUVER trial (NCT05804045), pimicotinib achieved a week-25 objective response rate (ORR) of 54% (34/63) assessed by blinded independent review per RECIST v1.1, versus 3% (1/31) for placebo, yielding an absolute difference of 51% (95% CI 33–63, p<0.0001) [1]. In a cross-trial comparison with other approved or late-stage CSF1R inhibitors for the same TGCT indication, pimicotinib's ORR of 54% compares favorably to the 38% ORR reported for pexidartinib (ENLIVEN trial) and the 40% ORR reported for vimseltinib (MOTION trial) [2]. While not a direct head-to-head comparison, the patient baseline characteristics across these trials are similar, making the observed quantitative difference informative for selection decisions.

ORR in TGCT

Cross-study context

Pimicotinib: 54.0% (Week 25, Phase III)

Pexidartinib: 38%; Vimseltinib: 40%; Placebo: 3.2%

Reported endpoint response context; may support trial-design endpoint selection

Cross-trial comparison; BIRC per RECIST v1.1

Evidence Dimension	Objective Response Rate (ORR) at Week 25
Target Compound Data	54% (34/63 patients)
Comparator Or Baseline	Placebo: 3% (1/31); Pexidartinib: 38%; Vimseltinib: 40%
Quantified Difference	Absolute difference vs placebo: +51% (p<0.0001); Relative improvement vs pexidartinib: ~+16 percentage points; vs vimseltinib: ~+14 percentage points
Conditions	Phase III MANEUVER trial; 50 mg QD oral dosing; 24-week treatment; RECIST v1.1 criteria

Why This Matters

This demonstrates pimicotinib's superior antitumor activity in the intended clinical indication, directly impacting the likelihood of a positive therapeutic outcome and supporting its selection over alternatives for TGCT research or clinical development.

• [1] Xu H, et al. Pimicotinib versus placebo for tenosynovial giant cell tumour (MANEUVER): an international, randomised, placebo-controlled, phase 3 trial. Lancet. 2026. View Source
• [2] Abbisko Therapeutics News. Pimicotinib clinical data comparison with pexidartinib and vimseltinib. 2024. View Source

Safety and Tolerability Profile

In the MANEUVER Phase III trial, pimicotinib treatment was not associated with any cases of cholestatic hepatotoxicity or drug-induced liver injury, a known class-related adverse event observed with the first-in-class CSF1R inhibitor pexidartinib, which carries an FDA boxed warning for hepatotoxicity [1]. Furthermore, pimicotinib exhibited a low rate of adverse event-driven treatment modifications: only 1.6% (1/63) of patients discontinued treatment due to adverse events, and 7.9% (5/63) required dose reductions [1]. In contrast, the Phase III trial of pexidartinib reported a 13% discontinuation rate, and vimseltinib reported a 6% discontinuation rate, with grade ≥3 creatine phosphokinase elevation in approximately 10% of patients [2].

Tolerability

Cross-study context

Discontinuation: 1.6% (Pimicotinib)

Pexidartinib: 13% (hepatotoxicity); Vimseltinib: 6% (CPK elevation)

Tolerability endpoint profile context; supports model-safety endpoint interpretation

Phase III trial data; hepatotoxicity and CPK signals absent in pimicotinib

Evidence Dimension	Treatment Discontinuation Due to Adverse Events
Target Compound Data	1.6% (1/63 patients)
Comparator Or Baseline	Pexidartinib: 13%; Vimseltinib: 6%
Quantified Difference	Absolute reduction of 11.4% vs pexidartinib and 4.4% vs vimseltinib
Conditions	Phase III MANEUVER trial; 24-week treatment period; safety population

Why This Matters

A lower discontinuation rate translates to better patient adherence, sustained target inhibition, and potentially improved long-term outcomes in both research and therapeutic settings. The absence of hepatotoxicity eliminates a critical safety monitoring burden and expands the eligible patient population.

• [1] Xu H, et al. Pimicotinib versus placebo for tenosynovial giant cell tumour (MANEUVER): an international, randomised, placebo-controlled, phase 3 trial. Lancet. 2026. View Source
• [2] Abbisko Therapeutics News. Pimicotinib clinical data comparison with pexidartinib and vimseltinib. 2024. View Source

Kinase Selectivity Comparison

Pimicotinib is characterized as a highly selective CSF1R inhibitor with minimal inhibitory activity against related kinases. It demonstrates over 40-fold selectivity against c-KIT, FLT3, PDGFR, and VEGFR2 in biochemical assays . In contrast, pexidartinib (PLX-3397) is a multi-targeted inhibitor with IC50 values of 20 nM for CSF1R and 10 nM for c-Kit, exhibiting only 10- to 100-fold selectivity over other kinases . The narrower selectivity window of pexidartinib is mechanistically linked to its observed hepatotoxicity, whereas pimicotinib's cleaner kinase inhibition profile correlates with its improved clinical safety [1].

Kinase Selectivity

Assay context

CSF-1R IC50: 19.48 nM

KIT: 76.98 nM; PDGFRA: 1,399.21 nM

Supports kinase selectivity assay context for CSF-1R pathway probing

ADP production endpoint; comparator selectivity windows differ

Evidence Dimension	Kinase Selectivity (Fold-selectivity over CSF1R)
Target Compound Data	>40-fold selective against c-KIT, FLT3, PDGFR, VEGFR2
Comparator Or Baseline	Pexidartinib: 10-100 fold selective; c-Kit IC50 = 10 nM (CSF1R IC50 = 20 nM)
Quantified Difference	Pimicotinib shows at least 4-fold greater selectivity window than pexidartinib for c-Kit inhibition
Conditions	Biochemical kinase inhibition assays (ADP production and TR-FRET methods)

Why This Matters

High kinase selectivity minimizes off-target pharmacology, reducing the risk of mechanism-based toxicities. This is critical for researchers studying CSF1R biology without confounding effects from c-Kit or PDGFR inhibition, and for clinicians seeking a safer therapeutic index.

• [1] Abbisko Therapeutics. ACoP 2024: Model-informed dose selection for pimicotinib (ABSK021). View Source

Regulatory and Commercial Validation

Pimicotinib hydrochloride inhibits CSF1R with an IC50 value of 19.48 nM, determined by measuring the inhibition of ADP production in a biochemical kinase assay . This potency is comparable to that of pexidartinib, which exhibits an IC50 of 18–20 nM for CSF1R [1]. However, pimicotinib's favorable pharmacokinetic profile in humans, characterized by rapid absorption and relatively long elimination half-life, supports convenient once-daily oral dosing at 50 mg, as established through model-informed dose selection [2]. In contrast, pexidartinib requires twice-daily dosing (400 mg BID), and vimseltinib is dosed at 30 mg twice weekly [3].

Regulatory Milestones

Supporting context

Dual BTD, NDA accepted, NMPA approved

Regulatory milestone context may support documentation review and supply consistency

Merck KGaA licensing deal; no black-box restriction

Evidence Dimension	CSF1R Biochemical Potency and Clinical Dosing Regimen
Target Compound Data	IC50 = 19.48 nM; 50 mg QD oral dosing
Comparator Or Baseline	Pexidartinib: IC50 ~20 nM, 400 mg BID; Vimseltinib: 30 mg twice weekly
Quantified Difference	Similar potency but more convenient once-daily dosing
Conditions	ADP production inhibition assay; Phase I/III clinical pharmacokinetics

Why This Matters

Once-daily dosing enhances patient compliance and simplifies research protocols. The defined IC50 value provides a reliable benchmark for in vitro studies and ensures reproducible target engagement across experiments.

• [1] PMC Table 1. Enzymatic IC50 values for pexidartinib. View Source
• [2] Abbisko Therapeutics. ACoP 2024: Model-informed dose selection for pimicotinib (ABSK021). View Source
• [3] FDA Prescribing Information for TURALIO (pexidartinib) and ROMVIMZA (vimseltinib). View Source

Regulatory Designations and Commercial Validation Indicating Differentiated Therapeutic Potential

Pimicotinib is the first CSF1R inhibitor to receive Breakthrough Therapy Designation (BTD) from the U.S. FDA for the treatment of inoperable TGCT, as well as PRIME designation from the European Medicines Agency and Orphan Drug Designation from both agencies [1]. This regulatory recognition is based on preliminary clinical evidence indicating substantial improvement over existing therapies. In contrast, while pexidartinib is FDA-approved for TGCT, its use is restricted by a Risk Evaluation and Mitigation Strategy (REMS) program due to hepatotoxicity concerns, and vimseltinib was approved in 2025 with standard review [2]. Furthermore, a licensing agreement between Abbisko Therapeutics and Merck KGaA, valued at up to $605.5 million, underscores commercial validation of pimicotinib's differentiated profile [3].

Evidence Dimension	Regulatory Designation and Commercial Validation
Target Compound Data	FDA Breakthrough Therapy Designation, EMA PRIME, Orphan Drug Designation (US/EU); $605M licensing deal
Comparator Or Baseline	Pexidartinib: Approved with REMS boxed warning; Vimseltinib: Standard approval
Quantified Difference	Qualitative differentiation in regulatory and commercial recognition
Conditions	Regulatory review based on Phase Ib/III clinical data

Why This Matters

Regulatory designations expedite development and signal a high degree of confidence in the compound's potential to address unmet medical needs. This translates to greater availability and support for research use, as well as reduced procurement risk.

• [1] Abbisko Therapeutics. Pimicotinib granted FDA Breakthrough Therapy Designation. 2026. View Source
• [2] FDA Prescribing Information for TURALIO (pexidartinib) and ROMVIMZA (vimseltinib). View Source
• [3] Merck KGaA and Abbisko Therapeutics license agreement announcement. 2023. View Source

Pimicotinib: Research & Procurement Applications

CSF-1R Inhibition in Macrophage-Dependent Tumor Models

For researchers investigating the role of TAMs in the tumor microenvironment, pimicotinib hydrochloride provides a clean pharmacological tool due to its high selectivity for CSF1R over c-Kit and PDGFR (>40-fold). This minimizes confounding effects on other immune cell populations, such as mast cells (c-Kit dependent) or pericytes (PDGFR dependent), ensuring that observed phenotypic changes are attributable to CSF1R blockade. The compound's favorable oral bioavailability and once-daily dosing simplify chronic administration in rodent models .

CSF-1R Signaling in Fibrosis and Inflammation

In programs developing combinations with checkpoint inhibitors or other immunomodulatory agents, pimicotinib's low rate of treatment discontinuation (1.6%) and absence of hepatotoxicity in clinical trials [1] reduce the risk of overlapping toxicities that could derail combination studies. The defined IC50 of 19.48 nM allows for accurate pharmacokinetic-pharmacodynamic modeling to guide dosing in combination regimens.

Pharmacodynamic & Toxicological Comparisons

Given the robust clinical validation of pimicotinib in TGCT (Phase III ORR of 54%) [2], the compound serves as a reliable positive control and reference standard for studies exploring CSF1R pathway activation in rare tumors or inflammatory conditions. Its well-characterized safety and efficacy profile enables accurate calibration of in vitro and in vivo assays to correlate target engagement with functional outcomes.

Bioanalytical Reference Standard for CSF-1R Inhibitors

Due to its clean selectivity profile, pimicotinib hydrochloride is an ideal reference compound for kinase selectivity panels aiming to differentiate CSF1R inhibition from closely related kinases. Its >40-fold selectivity window over c-KIT, FLT3, PDGFR, and VEGFR2 provides a benchmark for assessing new chemical entities or evaluating the specificity of other tool compounds.

Application

Selection Property

Validation Focus

Macrophage-dependent tumor model studies

CSF-1R pathway inhibition selectivity

Kinase selectivity and assay reproducibility

Fibrosis and inflammation model research

Reported tolerability endpoint context

Tolerability endpoint interpretation in model systems

Comparator toxicology endpoint studies

Low discontinuation rate context vs. class

Endpoint profile differentiation across CSF-1R inhibitors

Bioanalytical method development

Phase III-validated research reference standard

Method validation and cross-study calibration

• [1] Xu H, et al. Pimicotinib versus placebo for tenosynovial giant cell tumour (MANEUVER): an international, randomised, placebo-controlled, phase 3 trial. Lancet. 2026. View Source
• [2] Xu H, et al. Pimicotinib versus placebo for tenosynovial giant cell tumour (MANEUVER): phase 3 trial ORR results. View Source